Cas no 2034256-00-1 (3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide)

• Product Name: 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide
• CAS No: 2034256-00-1
• MF: C₁₉H₁₇N₅O₂
• MW: 347.3706
• CID: 5349659
• Update Time: 2025-07-21

3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide Chemical and Physical Properties

Names and Identifiers

• XXEDDFUXZIUAEN-WKILWMFISA-N
• 3-cyano-N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)benzamide
• 3-cyano-N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]benzamide
• 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide

• Inchi： 1S/C19H17N5O2/c20-11-13-2-1-3-14(10-13)18(25)24-15-4-6-16(7-5-15)26-19-17(12-21)22-8-9-23-19/h1-3,8-10,15-16H,4-7H2,(H,24,25)
• InChI Key： XXEDDFUXZIUAEN-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1=C([H])C([H])=C([H])C(C#N)=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 583
• XLogP3: 2.2
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide

Introduction to 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide (CAS No. 2034256-00-1)

3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide (CAS No. 2034256-00-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate multiple functional groups, including cyano and amide moieties, which are well-documented for their roles in modulating various biological pathways. The presence of a cyclohexyl ring with a specific stereochemistry further enhances its complexity and makes it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The chemical structure of 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide is characterized by a benzamide core linked to a cyclohexyl group, which is itself attached to a pyrazinyl moiety via an oxygen atom. This arrangement creates a rigid framework that could potentially interact with biological targets in a highly specific manner. The cyano groups appended to the pyrazine ring and the benzamide moiety introduce additional sites for hydrogen bonding and electronic interactions, which are crucial for the compound's binding affinity and efficacy.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide has been identified as a promising candidate in this context due to its structural similarity to known kinase inhibitors. Specifically, the pyrazine ring and the amide group are reminiscent of scaffolds found in drugs that modulate tyrosine kinases, which are critical players in signal transduction pathways associated with tumor growth and metastasis.

Recent studies have demonstrated that compounds with similar structural motifs can exhibit potent inhibitory effects on various kinases, including those overexpressed in certain types of cancer. For instance, derivatives of pyrazine-based compounds have shown promise in preclinical trials as inhibitors of Janus kinases (JAKs), which are implicated in inflammatory responses and hematological malignancies. The cyano group in 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide may contribute to its ability to interact with the active sites of these enzymes by forming hydrogen bonds or participating in electrostatic interactions.

The stereochemistry of the cyclohexyl ring, specifically the (1r,4r) configuration, is another critical aspect of this compound's design. Chiral centers are often essential for the biological activity of pharmaceuticals, as they can dictate the specificity of binding to biological targets. The (1r,4r)-configured cyclohexyl group in 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide may enhance its selectivity by fitting into specific binding pockets on proteins or enzymes with high precision.

Moreover, the presence of multiple cyano groups provides additional opportunities for interaction with biological targets. Cyano groups are known to be capable of participating in hydrogen bonding and can also influence the electronic properties of nearby functional groups. This dual functionality makes 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide a versatile scaffold for drug design, allowing medicinal chemists to fine-tune its properties for optimal biological activity.

Current research efforts are focused on synthesizing analogs of 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide to improve its pharmacokinetic properties and reduce potential side effects. By modifying substituents such as the pyrazine ring or the cyclohexyl group, researchers aim to enhance solubility, metabolic stability, and target specificity. These modifications could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

The benzamide moiety is another key feature of this compound that warrants further investigation. Benzamides are commonly found in biologically active molecules due to their ability to form stable hydrogen bonds with nucleophiles and polar residues in proteins. In 3-cyano-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzamide, the benzamide group is positioned such that it can interact with both hydrophobic and polar regions of biological targets, potentially increasing binding affinity.

In conclusion, 3-cyano-N-[ (1 r , 4 r ) - 4 - [ ( 3 - cyanopy razin - 2 - yl ) oxy ] cyc lohex yl ] ben z am ide ( C A S N o . 20 34 256 - 0 0 - 1 ) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure, incorporating multiple functional groups and chiral centers, makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications.